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monohydrate

Cat. No.: B11929019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Imidocarb is a carbanilide derivative recognized for its potent antiprotozoal activity. It is widely

utilized in veterinary medicine for the treatment and prophylaxis of parasitic infections, most

notably babesiosis in a range of animals. For research and development purposes, Imidocarb

is often supplied as a more stable salt, typically as a dihydrochloride. This technical guide

focuses on the precise molecular and physical characteristics of its hydrated form, Imidocarb
dihydrochloride monohydrate. A clear understanding of its molecular formula and related

properties is fundamental for accurate experimental design, formulation, and regulatory

documentation.

Molecular Formula and Structure
The molecular formula for Imidocarb dihydrochloride monohydrate can be represented in

two ways:

Detailed Empirical Formula (Hill Notation): C₁₉H₂₀N₆O · 2HCl · H₂O[1]

Combined Molecular Formula: C₁₉H₂₄Cl₂N₆O₂[2][3]
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The detailed empirical formula is often preferred in a scientific context as it explicitly delineates

the parent Imidocarb molecule from the two hydrochloride moieties and the single water

molecule of hydration. This distinction is crucial for stoichiometric calculations and for

understanding the compound's chemical nature.

Physicochemical Data
The key quantitative properties of Imidocarb and its common salt forms are summarized in the

table below for straightforward comparison. This data is essential for accurate sample

preparation, analytical method development, and interpretation of experimental results.

Property Imidocarb (Parent)
Imidocarb
Dihydrochloride

Imidocarb
Dihydrochloride
Monohydrate

Molecular Formula C₁₉H₂₀N₆O[4] C₁₉H₂₂Cl₂N₆O[5]
C₁₉H₂₀N₆O · 2HCl ·

H₂O[1]

Molecular Weight (

g/mol )
348.40[4] 421.32[5][6] 439.34[1][2][3][7][8]

CAS Number 27885-92-3 5318-76-3[5]
5318-76-3 (for

anhydrous)[1]

Note: The CAS Number 5318-76-3 is assigned to the anhydrous dihydrochloride form but is

commonly used to refer to the monohydrate as well.[1]

Structural Relationship
The relationship between the parent Imidocarb molecule and its dihydrochloride monohydrate

salt form is a straightforward acid-base reaction followed by hydration. The basic nitrogen

centers within the imidazoline rings of the Imidocarb molecule are protonated by hydrochloric

acid to form the dihydrochloride salt, which subsequently crystallizes with one molecule of

water.

Imidocarb (Base)
C₁₉H₂₀N₆O

+ 2 HCl
(Hydrochloric Acid)

Imidocarb Dihydrochloride
C₁₉H₂₂Cl₂N₆O

+ H₂O
(Water)

Imidocarb Dihydrochloride Monohydrate
C₁₉H₂₄Cl₂N₆O₂
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Chemical transformation from Imidocarb to its hydrated salt.

Experimental Considerations
When working with Imidocarb dihydrochloride monohydrate, it is critical for researchers to

use the correct molecular weight of 439.34 g/mol for preparing solutions of a specific molarity.

Using the molecular weight of the anhydrous form or the parent base will result in significant

concentration errors, impacting the validity and reproducibility of experimental outcomes.

Due to its hydrated nature, storage in a desiccated environment is recommended to prevent

the uptake of additional atmospheric moisture or the loss of the water of hydration, both of

which would alter the compound's formula weight.

Disclaimer: This document is intended for informational purposes for a technical audience. It is

not a substitute for a formal Certificate of Analysis (CoA) for any specific lot of material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Imidocarb Dihydrochloride Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929019#what-is-the-molecular-formula-for-
imidocarb-dihydrochloride-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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